Cas no 1877512-72-5 (Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-)

• Product Name: Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-
• CAS No: 1877512-72-5
• MF: C₉H₂₁N₃O₂S
• MW: 235.346940755844
• CID: 5276977
• Update Time: 2025-06-23

Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

• Inchi： 1S/C9H21N3O2S/c1-2-15(13,14)11-5-8-12-6-3-9(10)4-7-12/h9,11H,2-8,10H2,1H3
• InChI Key： ZXQFVNKFRFHQOV-UHFFFAOYSA-N
• SMILES： C(S(NCCN1CCC(N)CC1)(=O)=O)C

Additional information on Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 1877512-72-5): A Comprehensive Overview

Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-, identified by its CAS number 1877512-72-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The unique structural features of this molecule, particularly its piperidine-based side chain, contribute to its distinctive chemical and pharmacological properties.

The molecular structure of Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- consists of a sulfonamide core linked to an ethyl group, which further extends into a piperidine ring substituted with an amino group at the 4-position. This configuration not only imparts specific steric and electronic properties but also influences its interactions with biological targets. The presence of the piperidine moiety is particularly noteworthy, as it is commonly associated with enhanced solubility and bioavailability in drug candidates.

In recent years, there has been a growing interest in sulfonamide derivatives as potential therapeutic agents due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The compound Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- has been studied for its potential role in modulating various biological pathways, particularly those involved in cancer progression and inflammation.

One of the most promising areas of research involving this compound is its application in oncology. Preclinical studies have suggested that it may exhibit inhibitory effects on certain kinases and other enzymes involved in tumor growth and survival. The piperidine side chain is believed to play a crucial role in binding to these targets, thereby disrupting key signaling pathways that promote cancer cell proliferation. Additionally, the sulfonamide group is known to enhance the compound's ability to interact with biological molecules, making it a versatile scaffold for drug design.

The pharmacokinetic properties of Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- are also of great interest. Studies have indicated that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Furthermore, preliminary data suggest that it has a reasonable bioavailability profile after oral administration, making it a potentially viable candidate for clinical translation.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The sulfonamide moiety has been shown to possess anti-inflammatory properties by inhibiting the activity of key inflammatory mediators. The unique structure of Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- may allow it to modulate inflammatory pathways more effectively than existing therapies.

In conclusion, Ethanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- (CAS No. 1877512-72-5) represents a promising chemical entity with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development in various disease areas. As our understanding of molecular mechanisms continues to evolve, compounds like this are poised to play a crucial role in the next generation of pharmaceutical interventions.